Cas no 885519-02-8 (7-Chloro-1H-indazole-3-carbaldehyde)

• Product Name: 7-Chloro-1H-indazole-3-carbaldehyde
• CAS No: 885519-02-8
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• MDL: MFCD07781634
• CID: 1039895
• PubChem ID: 24728235
• Update Time: 2025-06-12

7-Chloro-1H-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-1H-indazole-3-carbaldehyde
• 7-chloro-2H-indazole-3-carbaldehyde
• 7-Chloro-3-(1H)indazole carboxaldehyde
• SCHEMBL17829677
• AS-40482
• 885519-02-8
• FT-0737481
• Z1198174707
• AKOS006229739
• DTXSID50646290
• 7-CHLORO-1H-INDAZOLE-3-CARBOXALDEHYDE
• EN300-1616820
• MFCD07781634
• AB42734
• 7-Chloro-3-(1H)indazolecarboxaldehyde
• DB-077920

• MDL： MFCD07781634
• Inchi： 1S/C8H5ClN2O/c9-6-3-1-2-5-7(4-12)10-11-8(5)6/h1-4H,(H,10,11)
• InChI Key： XDIRYFSRHLGYFR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C(C=O)NN=C21

Computed Properties

• Exact Mass: 180.0090405g/mol
• Monoisotopic Mass: 180.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 7-Chloro-1H-indazole-3-carbaldehyde

Recent Advances in the Study of 7-Chloro-1H-indazole-3-carbaldehyde (CAS: 885519-02-8) in Chemical Biology and Pharmaceutical Research

7-Chloro-1H-indazole-3-carbaldehyde (CAS: 885519-02-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry explored the use of 7-Chloro-1H-indazole-3-carbaldehyde as a precursor in the synthesis of novel indazole-based kinase inhibitors. The researchers demonstrated that this compound could be efficiently functionalized to yield potent inhibitors targeting specific kinases involved in cancer progression. The study also highlighted the compound's favorable pharmacokinetic properties, making it a promising candidate for further development.

In another study, researchers investigated the antimicrobial properties of derivatives synthesized from 7-Chloro-1H-indazole-3-carbaldehyde. The results indicated that certain derivatives exhibited significant activity against drug-resistant bacterial strains, suggesting potential applications in addressing the global challenge of antimicrobial resistance. The study also provided insights into the structure-activity relationships (SAR) of these derivatives, which could guide future drug design efforts.

Recent advancements in synthetic methodologies have also been reported, with a focus on improving the yield and purity of 7-Chloro-1H-indazole-3-carbaldehyde. A team of chemists developed a novel catalytic system that significantly enhanced the efficiency of the synthesis process, reducing the environmental impact and cost of production. This innovation could facilitate the large-scale production of this compound for further research and development.

In the context of drug discovery, computational studies have been employed to predict the binding modes and interactions of 7-Chloro-1H-indazole-3-carbaldehyde derivatives with various biological targets. Molecular docking and dynamics simulations revealed that these compounds could potentially modulate key signaling pathways involved in inflammation and immune response, opening new avenues for therapeutic intervention.

Overall, the latest research underscores the importance of 7-Chloro-1H-indazole-3-carbaldehyde as a versatile building block in medicinal chemistry. Its applications span from kinase inhibitors to antimicrobial agents, and ongoing studies continue to explore its potential in addressing unmet medical needs. Future research directions may include further optimization of its derivatives, in vivo efficacy studies, and clinical translation of the most promising candidates.